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1-Octanol, 2-iodo- proper disposal procedures

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-Octanol, 2-iodo-
CAS No.: 119297-96-0
Cat. No.: B14304805

Get Quote

Chemical Identification & Emergency Overview

Before initiating any disposal workflow, you must verify the chemical identity. The nomenclature

"1-Octanol, 2-iodo-" refers to a specific halohydrin (an alcohol with a halogen substituent).

Chemical Name: 2-lodooctan-1-ol[1]

CAS Number: 119297-96-0 (Note: Research quantities often lack extensive specific
toxicological data; treat with maximum precaution).

Molecular Formula:

[LI[21[3]14]

Key Functional Groups: Primary Alcohol (-OH), Secondary Alkyl lodide (-I).

Operational Hazard Summary: This compound combines the lipophilicity of an octane chain
with the reactivity of an alkyl iodide.

» High Toxicity Potential: Like its analogue 2-iodoethanol, this compound acts as an alkylating
agent. It can alkylate DNA and proteins. Treat as fatal if absorbed through skin.
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 Light Sensitivity: The C-I bond is weak (

). Exposure to light causes homolytic cleavage, releasing free iodine (
) and radical species, turning the liquid brown/purple.

o Halogenated Waste: It must be segregated from non-halogenated solvents to avoid
exorbitant disposal costs and regulatory violations.[5]

Hazard Profiling: The "Why" Behind the Protocol

Effective safety relies on understanding causality. We do not simply "bin" this chemical; we
manage its specific instability.

Property Hazard Implication Operational Control
Capable of modifying Double Glove (Nitrile). Do not

Alkylating Agent biological macromolecules rely on latex. Use a fume
(mutagenic/toxic). hood.[6][7]

Decomposes in lightfheat to Store waste in Amber Glass or

release corrosive

C-I Bond Instability foil-wrapped containers. Keep

gas and HI (acid). cool.

If spilled on skin, wash with

) o Rapidly penetrates skin and soap/water immediately. Do
Lipophilicity
cell membranes. not use ethanol (enhances
absorption).
Poisonous to incineration Strict Segregation. Never mix
Halogen Content catalysts; requires high-temp with acetone/ethanol waste
combustion. streams.

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation (The Golden Rule)

Directive: You must categorize this as "Halogenated Organic Waste."[8]

e DO NOT pour down the drain.[9]
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o DO NOT mix with "General Organic Waste" (e.g., Acetone, Methanol, Hexane) unless the
entire container is relabeled as Halogenated (which increases disposal cost by ~300%).

o DO NOT mix with strong oxidizers (Nitric acid, Peroxides) or strong bases (potential for
violent elimination reactions).

Phase 2: Collection & Packaging

o Select Container: Use a dedicated HDPE (High-Density Polyethylene) carboy or an Amber
Glass bottle.

o Why? HDPE is resistant to iodinated solvents. Amber glass prevents photodecomposition.
» Labeling: Apply a hazardous waste label before adding the first drop.[10]
o Text: "HAZARDOUS WASTE - HALOGENATED SOLVENT."[5]

o Constituents: Write "2-lodooctan-1-ol" clearly. If in solution, list the solvent (e.g.,
"Dichloromethane 90%, 2-lodooctan-1-ol 10%").

o Hazard Checkboxes: Check "Toxic" and "Irritant."”

Phase 3: Operational Handling

o Transfer: Perform all waste transfers inside a certified chemical fume hood.
o Deactivation (Optional/Advanced):
o Context: If you have small residual amounts (<5 mL) in glassware.

o Method: Rinse glassware with a dilute solution of Sodium Thiosulfate (
).
o Mechanism:[8] Thiosulfate reduces any free iodine (

, brown) back to iodide (

, colorless), minimizing vapor hazards.
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o Disposal: The rinse water must still be collected as hazardous aqueous waste if it contains
significant organic contamination.

Phase 4: Storage & Pickup

o Cap Tightly: lodinated compounds are heavy vapors. Loose caps lead to lab contamination.
e Secondary Containment: Place the waste bottle in a polyethylene tray to catch drips.

o Timeline: Do not store for >90 days (RCRA compliance standard).

Spill Response Logic

Scenario: You drop a 100mL bottle of 2-lodooctan-1-ol on the floor.

e Evacuate & Ventilate: Clear the immediate area. Vapors are heavy and toxic.

o PPE Up: Nitrile gloves (double layer), lab coat, safety goggles. Respiratory protection
(organic vapor cartridge) if ventilation is poor.

o Contain: Use vermiculite or chem-sorb pads to dike the spill.

o Critical: Do not use paper towels as the primary absorbent if the substance is neat
(concentrated); it creates a high surface area for evaporation.

o Neutralize (lodine Release): If the spill turns brown/purple (releasing lodine), sprinkle solid
Sodium Thiosulfate or spray with a 10% thiosulfate solution to reduce

vapors.

o Collect: Scoop absorbed material into a wide-mouth jar. Label as "Solid Debris with
Halogenated Organics."

e Wash: Clean the surface with soap and water.[9] Avoid organic solvents for cleaning the
floor, as they may spread the contamination or enhance surface penetration.

Visualized Workflows
Figure 1: Waste Segregation Decision Tree
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Caption: Logical flow for categorizing 2-lodooctan-1-ol waste to ensure regulatory compliance

and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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